4-Chloro-2,6-dimethylocta-2,6-diene

• CAS No.: 62102-56-1
• Molecular Formula: C10H17Cl
• Molecular Weight: 172.69 g/mol
• IUPAC Name: 4-chloro-2,6-dimethylocta-2,6-diene
• InChI: InChI=1S/C10H17Cl/c1-5-9(4)7-10(11)6-8(2)3/h5-6,10H,7H2,1-4H3
• InChI Key: XALRRIKPMNFQRK-UHFFFAOYSA-N
• Canonical SMILES: CC=C(C)CC(C=C(C)C)Cl

Description

4-Chloro-2,6-dimethylocta-2,6-diene is a chlorinated diene featuring an eight-carbon chain with conjugated double bonds at positions 2 and 5. The molecule is substituted with a chlorine atom at position 4 and methyl groups at positions 2 and 6. This structural arrangement confers unique reactivity and physicochemical properties, including enhanced electrophilicity at the chlorine-bearing carbon and steric hindrance due to the methyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2,6-dimethylocta-2,6-diene can be achieved through several methods. One common approach involves the reaction of 2,6-dimethylocta-2,6-dien-4-ol with thioacetic acid and di-isopropyl azodicarboxylate–triphenylphosphine, resulting in the formation of thioacetates. These thioacetates are then reduced to thiols, which are subsequently converted into the desired compound by treatment with N-(benzothiazol-2-ylthio)phthalimide .

Industrial Production Methods

Industrial production methods for 4-Chloro-2,6-dimethylocta-2,6-diene typically involve large-scale synthesis using similar reaction pathways as described above. The process is optimized for yield and purity, with careful control of reaction conditions such as temperature, pressure, and reagent concentrations.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2,6-dimethylocta-2,6-diene undergoes various chemical reactions, including:

Electrophilic Addition: The compound can react with halogens or hydrogen halides, leading to 1,2- and 1,4-addition products.

Oxidation and Reduction: It can be oxidized or reduced under specific conditions, altering its chemical structure and properties.

Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Halogens (e.g., Br2, Cl2): Used in electrophilic addition reactions.

Hydrogen Halides (e.g., HCl, HBr): Also used in electrophilic addition reactions.

Oxidizing Agents (e.g., KMnO4, CrO3): Used for oxidation reactions.

Reducing Agents (e.g., LiAlH4, NaBH4): Used for reduction reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, electrophilic addition with halogens can yield dihalogenated products, while oxidation can produce various oxygenated derivatives.

Scientific Research Applications

4-Chloro-2,6-dimethylocta-2,6-diene has several applications in scientific research:

Chemistry: Used as a model compound for studying the reactivity of conjugated dienes and their behavior in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties, although specific applications in medicine are still under research.

Industry: Utilized in the synthesis of polymers and other industrial chemicals due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-Chloro-2,6-dimethylocta-2,6-diene involves its interaction with various molecular targets and pathways. The conjugated diene structure allows for delocalization of pi electrons, which can participate in various chemical reactions. This delocalization stabilizes the compound and influences its reactivity. The chlorine atom can also participate in nucleophilic substitution reactions, further modifying the compound’s chemical behavior .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

(a) 2,6-Dimethylocta-2,6-diene

• Key Difference : Absence of the chlorine substituent at position 3.
• Impact: The lack of chlorine reduces polarity and electrophilic reactivity, making this compound less reactive in substitution or addition reactions compared to its chlorinated counterpart.

(b) 4-Bromo-2,6-dimethylocta-2,6-diene

• Key Difference : Bromine replaces chlorine at position 4.
• Impact : Bromine’s larger atomic radius and lower electronegativity compared to chlorine may alter reaction kinetics. For example, brominated analogues typically undergo nucleophilic substitution more readily due to weaker C-Br bonds. This compound may also exhibit higher molecular weight and boiling point .

(c) 4-Chloro-2,6-dimethylcyclohexa-2,4-dienone

• Key Difference : Cyclic structure with conjugated carbonyl groups.
• Impact: The cyclohexadienone system enhances resonance stabilization, making it more reactive in electrophilic aromatic substitution or Diels-Alder reactions. The chlorine atom here likely participates in directing electrophiles to specific positions, a behavior less pronounced in the linear octadiene system .

Physicochemical Properties

Property	4-Chloro-2,6-dimethylocta-2,6-diene	2,6-Dimethylocta-2,6-diene	4-Bromo-2,6-dimethylocta-2,6-diene
Molecular Weight (g/mol)	~175 (estimated)	~138	~220
Boiling Point (°C)	~200–210 (estimated)	~160–170	~230–240
Polarity	Moderate (due to Cl)	Low	Moderate (due to Br)
Solubility in Water	Low	Very low	Low

(a) Electrophilic Addition Reactions

• The chlorine atom in 4-Chloro-2,6-dimethylocta-2,6-diene polarizes adjacent double bonds, facilitating electrophilic addition. This contrasts with non-chlorinated dienes, where addition occurs less selectively. For example, in hydrochlorination reactions, the chlorine may direct proton addition to specific carbons .

(b) Chlorination and Oxidation

• Similar to 4-chloro-2,6-dimethylphenol derivatives (e.g., in analytical chemistry applications), the chlorine substituent in the octadiene may stabilize intermediates during oxidation or further chlorination. However, steric hindrance from methyl groups could limit reaction yields compared to less-substituted analogues .

(c) Environmental and Analytical Relevance

• Chlorinated dienes like this compound may form disinfection byproducts (DBPs) in water treatment, analogous to chlorophenols detected via chromatographic methods. Their persistence and toxicity profiles could resemble those of other chlorinated hydrocarbons, warranting further study .